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Compound of Interest

Compound Name: Lasmiditan hydrochloride

CAS No.: 613677-28-4

Cat. No.: B1257250

Get Quote

This document provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Lasmiditan hydrochloride. The

following procedural guidance is designed to ensure a safe laboratory environment and proper

management of this compound.

Lasmiditan hydrochloride is recognized as harmful if swallowed, causes serious eye

damage, is suspected of damaging an unborn child, and may cause drowsiness or dizziness.

[1] Adherence to the following personal protective equipment (PPE) and handling protocols is

mandatory to minimize exposure and mitigate risks.

Quantitative Exposure Limits and Safety Data
The following table summarizes the key quantitative safety information for Lasmiditan
hydrochloride.
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Parameter Value Source

Occupational Exposure Limit

(OEL)

12-hour Time-Weighted

Average (TWA)

25 µg/m³ (for Lasmiditan

Hemisuccinate)
Lilly (LEG)[1]

8-hour Time-Weighted Average

(TWA)

40 µg/m³ (for Lasmiditan

Hemisuccinate)
Lilly (LEG)[1]

Acute Oral Toxicity (Rat) LD50 > 300 mg/kg (estimated) [1]

Eye Irritation Causes serious eye damage [1]

Skin Corrosion/Irritation Non-irritant [1]

Personal Protective Equipment (PPE) Protocol
Based on a thorough risk assessment, the following PPE is required when handling

Lasmiditan hydrochloride, particularly in situations with splash potential or when handling the

powder form.[1]
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side

shields. In case of splash

potential or dusty operations,

chemical safety goggles and/or

a face shield are required.

To prevent serious eye

damage from splashes or

airborne particles.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
To prevent skin contact.

Body Protection

Impermeable body covering or

lab coat. A disposable gown

made of lint-free, low-

permeability fabric with a solid

front and tight-fitting cuffs is

recommended when handling

hazardous drugs.[2]

To minimize skin contact and

contamination of personal

clothing.[1]

Respiratory Protection

A properly fitted, approved air-

purifying or air-fed respirator is

necessary if a risk assessment

indicates potential for

exceeding the OEL or if

engineering controls are

insufficient.

To prevent inhalation of dust.

[1]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for handling Lasmiditan
hydrochloride from receipt to disposal, emphasizing critical safety checkpoints.
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Workflow for Safe Handling of Lasmiditan Hydrochloride

Preparation

Handling

Cleanup & Disposal Emergency Procedures

Receive & Log Compound

Review Safety Data Sheet (SDS)

Mandatory First Step

Verify Engineering Controls
(Fume Hood, Ventilated Enclosure)

Don Appropriate PPE

Weighing & Preparation
(Perform in fume hood)

Experimental Use

Spill Response

If spill occurs

Inhalation

If inhalation occurs

Decontaminate Work Area Eye Contact

If contact occurs

Ingestion

If ingestion occurs

Segregate Waste

Dispose of Waste
(Follow institutional & local regulations)

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for Lasmiditan hydrochloride.
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Detailed Methodologies
1. Engineering Controls and Pre-Handling Preparations:

Ventilation: All handling of Lasmiditan hydrochloride powder must be conducted in a

certified chemical fume hood, ventilated enclosure, or a similar down-draft booth to maintain

exposure below the established OEL.[1] Open handling is not recommended.[1]

SDS Review: Before beginning any work, all personnel must read and understand the Safety

Data Sheet (SDS).[1]

PPE Donning: Put on all required PPE as specified in the table above. For activities involving

hazardous drugs, it is best practice to double glove.[2]

2. Spill Response Protocol:

Evacuate and Secure: Immediately alert others in the area and restrict access.

Avoid Dust Generation: Do not dry sweep spilled powder.[1]

Cleanup: For small spills, gently cover the spill with absorbent material. Lightly mist the

material with water to prevent it from becoming airborne.[1] Collect the mixture using a

vacuum cleaner equipped with a HEPA filter.[1] If a vacuum is unavailable, wet wiping or

mopping is a suitable alternative.[1]

Decontamination: Clean the spill area thoroughly with an appropriate decontaminating

solution.

Waste Disposal: All cleanup materials must be collected in a sealed, labeled container and

disposed of as hazardous waste.

3. First Aid Measures:

Eye Contact: Immediately rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do so. Continue rinsing and immediately call a poison center or

doctor.[1]
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Ingestion: If the person is conscious, rinse their mouth with water.[1] Do not induce vomiting.

Call a poison center or physician immediately.[1]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[1] Seek medical attention if symptoms develop.

Skin Contact: While Lasmiditan hydrochloride is not classified as a skin irritant, it is

prudent to wash the affected area thoroughly with soap and water after any contact.

4. Disposal Plan:

Waste Segregation: All materials contaminated with Lasmiditan hydrochloride, including

empty containers, disposable PPE, and cleanup materials, must be segregated as

hazardous chemical waste.

Containerization: Place waste in a clearly labeled, sealed container.

Disposal: Dispose of the waste in accordance with all local, regional, and national

environmental regulations.[1] Avoid discharge into drains or water courses.[1] For unused or

expired medicine in a non-laboratory setting, drug take-back programs are the preferred

method of disposal.[3][4] If such programs are unavailable, the material can be mixed with

an unappealing substance like coffee grounds or cat litter, placed in a sealed container, and

discarded in household trash.[3][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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